Cas no 81720-19-6 (methyl(3-nitrophenoxy)acetate)
methyl(3-nitrophenoxy)acetate structure
Product Name:methyl(3-nitrophenoxy)acetate
CAS No:81720-19-6
MF:C9H8NO5
MW:210.163522720337
CID:987002
PubChem ID:53436981
Update Time:2025-04-20
methyl(3-nitrophenoxy)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl(3-nitrophenoxy)acetate
- 2-(3-nitrophenoxy)propanoate
- 3-Methoxycarbonylmethyloxy-nitrobenzene
- 3-nitrophenoxyacetic acid methyl ester
- DTXSID70700984
- 81720-19-6
-
- Inchi: 1S/C9H9NO5/c1-6(9(11)12)15-8-4-2-3-7(5-8)10(13)14/h2-6H,1H3,(H,11,12)/p-1
- InChI Key: CGGQTUXPABREEK-UHFFFAOYSA-M
- SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C(C(=O)[O-])C
Computed Properties
- Exact Mass: 211.04800
- Monoisotopic Mass: 210.04024736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 81.35000
- LogP: 1.66980
methyl(3-nitrophenoxy)acetate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
81720-19-6 (methyl(3-nitrophenoxy)acetate) Related Products
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